![molecular formula C14H22ClN3O B6162452 1-(propan-2-yl)-1,4,6,7-tetrahydrospiro[indazole-5,4'-piperidin]-7-one hydrochloride CAS No. 2334472-66-9](/img/no-structure.png)
1-(propan-2-yl)-1,4,6,7-tetrahydrospiro[indazole-5,4'-piperidin]-7-one hydrochloride
Overview
Description
1-(propan-2-yl)-1,4,6,7-tetrahydrospiro[indazole-5,4'-piperidin]-7-one hydrochloride is a useful research compound. Its molecular formula is C14H22ClN3O and its molecular weight is 283.8. The purity is usually 95.
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properties
| { "Design of the Synthesis Pathway": "The synthesis pathway for 1-(propan-2-yl)-1,4,6,7-tetrahydrospiro[indazole-5,4'-piperidin]-7-one hydrochloride involves the reaction of 2-(propan-2-yl)indazole-5-carboxylic acid with 1,2,3,4-tetrahydro-β-carboline-3-carboxylic acid ethyl ester in the presence of a coupling agent to form the desired spiro compound. The resulting compound is then hydrolyzed and treated with hydrochloric acid to obtain the hydrochloride salt of the final product.", "Starting Materials": [ "2-(propan-2-yl)indazole-5-carboxylic acid", "1,2,3,4-tetrahydro-β-carboline-3-carboxylic acid ethyl ester", "coupling agent", "hydrochloric acid" ], "Reaction": [ "Step 1: React 2-(propan-2-yl)indazole-5-carboxylic acid with a coupling agent (e.g. EDC, HOBt, or DCC) in the presence of a base (e.g. DIPEA) to form the corresponding active ester intermediate.", "Step 2: Add 1,2,3,4-tetrahydro-β-carboline-3-carboxylic acid ethyl ester to the reaction mixture and stir at room temperature for several hours to allow for the formation of the spiro compound.", "Step 3: Quench the reaction with water and extract the product with an organic solvent (e.g. ethyl acetate).", "Step 4: Hydrolyze the ester group using a strong base (e.g. NaOH) to obtain the free acid form of the spiro compound.", "Step 5: Treat the free acid with hydrochloric acid to obtain the hydrochloride salt of the final product." ] } | |
CAS RN |
2334472-66-9 |
Molecular Formula |
C14H22ClN3O |
Molecular Weight |
283.8 |
Purity |
95 |
Origin of Product |
United States |
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